Cas no 1211488-11-7 (5-Aminomethyl-1-phenyl-1H-pyrazole)

• Product Name: 5-Aminomethyl-1-phenyl-1H-pyrazole
• CAS No: 1211488-11-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD15204341
• CID: 4577943
• PubChem ID: 52591666
• Update Time: 2025-05-19

5-Aminomethyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• [(1-phenyl-1H-pyrazol-5-yl)methyl]amine
• 1-(1-phenyl-1H-pyrazol-5-yl)methanamine
• 5-Aminomethyl-1-phenyl-1H-pyrazole
• MFCD15204341
• 1H-Pyrazole-5-methanamine, 1-phenyl-
• (1-Phenyl-1h-pyrazol-5-yl)methanamine

• MDL： MFCD15204341
• Inchi： 1S/C10H11N3/c11-8-10-6-7-12-13(10)9-4-2-1-3-5-9/h1-7H,8,11H2
• InChI Key： LWABEFKYXXCWOB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CN)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Aminomethyl-1-phenyl-1H-pyrazole

Recent Advances in the Study of 5-Aminomethyl-1-phenyl-1H-pyrazole (CAS: 1211488-11-7) and Its Applications in Chemical Biology and Medicine

The compound 5-Aminomethyl-1-phenyl-1H-pyrazole (CAS: 1211488-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazole core and aminomethyl functional group, has been the subject of numerous studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. Recent research has particularly focused on its role as a scaffold for the development of novel small-molecule inhibitors targeting various disease pathways.

One of the key areas of investigation has been the compound's interaction with protein kinases, a class of enzymes critical to cellular signaling and often implicated in cancer and inflammatory diseases. Studies have demonstrated that derivatives of 5-Aminomethyl-1-phenyl-1H-pyrazole exhibit selective inhibition against specific kinase targets, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs that showed potent activity against the JAK2 kinase, a target in myeloproliferative disorders.

Another significant advancement involves the use of 5-Aminomethyl-1-phenyl-1H-pyrazole as a building block in the design of fluorescent probes for bioimaging applications. Researchers have exploited the compound's structural flexibility to develop probes that can selectively bind to biomarkers in live cells, enabling real-time visualization of cellular processes. This application has been particularly valuable in the study of neurodegenerative diseases, where such probes have been used to track protein aggregation in neuronal cells.

In addition to its therapeutic and diagnostic potential, recent work has explored the compound's utility in chemical biology as a tool for target identification and validation. By incorporating 5-Aminomethyl-1-phenyl-1H-pyrazole into activity-based probes, researchers have been able to profile enzyme activities in complex biological samples, providing insights into disease mechanisms and potential drug targets. A 2024 study in ACS Chemical Biology highlighted its use in identifying novel substrates of ubiquitin ligases, enzymes involved in protein degradation pathways.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Aminomethyl-1-phenyl-1H-pyrazole-based compounds. Recent efforts have focused on improving their metabolic stability and bioavailability through structural modifications. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these optimizations, as reported in a recent Nature Communications article that detailed the rational design of more drug-like derivatives.

Looking ahead, the versatility of 5-Aminomethyl-1-phenyl-1H-pyrazole as a chemical scaffold suggests continued interest in its applications across multiple therapeutic areas. Ongoing clinical trials evaluating its derivatives as potential treatments for oncology and autoimmune disorders are expected to yield important data in the coming years. Furthermore, its use in chemical biology tools is likely to expand as researchers develop more sophisticated probes for studying complex biological systems.